Cas no 676273-39-5 (3-Iodo-1-tosyl-1H-indole-5-carbonitrile)

3-Iodo-1-tosyl-1H-indole-5-carbonitrile is a versatile heterocyclic compound featuring an indole core functionalized with an iodine atom at the 3-position, a tosyl (p-toluenesulfonyl) group at the 1-position, and a nitrile moiety at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings, due to the reactivity of the iodo substituent. The electron-withdrawing nitrile group enhances its utility in further functionalization, while the tosyl group provides stability and facilitates selective transformations. Its well-defined reactivity profile and synthetic flexibility make it suitable for pharmaceutical and materials science research applications.

3-Iodo-1-tosyl-1H-indole-5-carbonitrile structure

676273-39-5 structure

Product Name:3-Iodo-1-tosyl-1H-indole-5-carbonitrile

CAS No:676273-39-5

MF:C₁₆H₁₁IN₂O₂S

MW:422.240214586258

MDL:MFCD13177481

CID:2123172

Update Time:2025-05-28

3-Iodo-1-tosyl-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-iodo-1-tosyl-1H-indole-5-carbonitrile
- AK198832
- IUOBIBLYALVHRN-UHFFFAOYSA-N
- 1h-indole-5-carbonitrile,3-iodo-1-[(4-methylphenyl)sulfonyl]-
- 3-Iodo-1-tosyl-1H-indole-5-carbonitrile
- MDL： MFCD13177481
- Inchi： 1S/C16H11IN2O2S/c1-11-2-5-13(6-3-11)22(20,21)19-10-15(17)14-8-12(9-18)4-7-16(14)19/h2-8,10H,1H3
- InChI Key： IUOBIBLYALVHRN-UHFFFAOYSA-N
- SMILES： IC1=CN(C2C=CC(C#N)=CC=21)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 556
Topological Polar Surface Area: 71.2

3-Iodo-1-tosyl-1H-indole-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ570-1g	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	98%	1g	717.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ570-250mg	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	98%	250mg	696CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ570-50mg	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	98%	50mg	183.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ570-5g	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	98%	5g	2337.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ570-200mg	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	98%	200mg	237.0CNY	2021-07-13
Chemenu	CM235729-1g	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	95%+	1g	$102	2021-08-04
Chemenu	CM235729-5g	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	95%+	5g	$281	2021-08-04
Chemenu	CM235729-10g	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	95%+	10g	$468	2021-08-04
Chemenu	CM235729-25g	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5	95%+	25g	$916	2021-08-04
TRC	I728268-50mg	3-Iodo-1-tosyl-1H-indole-5-carbonitrile	676273-39-5		50mg	$ 50.00	2022-06-04